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Compound of Interest

Compound Name: FAP-IN-2 TFA

Cat. No.: B10861711

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of FAP-IN-2 TFA, a potent inhibitor of Fibroblast Activation Protein (FAP) utilized in cancer
research and imaging.

Introduction

Fibroblast Activation Protein (FAP) is a type Il transmembrane serine protease that is
overexpressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of
many epithelial cancers.[1] Its restricted expression in normal adult tissues makes it an
attractive target for diagnostic imaging and therapeutic intervention.[2] FAP-IN-2 TFA is a
derivative of a 99mTc-labeled isonitrile-containing FAP inhibitor, designed for tumor imaging
applications.[3]

Safety Precautions and Handling

While a comprehensive Safety Data Sheet (SDS) for FAP-IN-2 TFA is not publicly available,
the following precautions are based on information for the compound and its trifluoroacetic acid
(TFA) salt component.

2.1. Hazard ldentification
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FAP-IN-2 TFA should be handled with caution. The trifluoroacetic acid component is a strong
acid and can be corrosive.[4] One supplier has issued the following hazard and precautionary
statements for FAP-IN-2 (TFA):

e Hazard Statements:

H302: Harmful if swallowed.

o

H315: Causes skin irritation.

o

[¢]

H319: Causes serious eye irritation.

[¢]

H335: May cause respiratory irritation.[5]
» Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

2.2. Personal Protective Equipment (PPE)

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

o Eye Protection: Safety glasses with side shields or goggles should be worn.
o Lab Coat: A standard laboratory coat is required.

» Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
respirator may be necessary.
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2.3. Handling and Storage
e Handle in a well-ventilated area, preferably in a chemical fume hood.
e Avoid generating dust.

o Store in a tightly sealed container in a cool, dry place.[6] Recommended storage is at -20°C
for the solid and -80°C for stock solutions.[3]

2.4. Emergency Procedures

» Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spills: Absorb with an inert material and dispose of as hazardous waste. Ventilate the area
and wash the spill site after material pickup is complete.

Quantitative Data

Limited quantitative data is publicly available for FAP-IN-2 TFA. The following tables
summarize available information and provide context with data from other relevant FAP
inhibitors.

Table 1: Physicochemical Properties of FAP-IN-2 TFA
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Property Value Reference
Molecular Formula C30H31F11N609 [6]
Molecular Weight 828.58 g/mol [6]
Appearance Light yellow to yellow solid [6]

Table 2: Solubility of FAP-IN-2 TFA
Solvent Solubility Reference
DMSO > 250 mg/mL [6]
Water =100 mg/mL [6]

Table 3: Inhibitory Activity of FAP Inhibitors (for reference)
Compound IC50 (nM) for FAP Reference
FAPI-04 6.55 [4]
Compound 12 9.63 [4]
Compound 13 417 [4]
N-(4-quinolinoyl)-Gly-boroPro 3.7 [7]

FAP-IN-2 TFA

Data not publicly available

Experimental Protocols

4.1. Preparation of Stock Solutions

Materials:

e FAP-IN-2 TFA solid

e Anhydrous DMSO
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 Sterile microcentrifuge tubes

Protocol:

o Weigh the desired amount of FAP-IN-2 TFA powder in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM).

» Vortex thoroughly to dissolve the compound completely. Gentle warming or sonication may
be required.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solutions at -80°C for long-term storage (up to 6 months).[3] For short-term
storage, -20°C is acceptable for up to one month.[3]

4.2. In Vitro FAP Inhibition Assay (Fluorometric)

This protocol is adapted from procedures used for other FAP inhibitors and may require
optimization for FAP-IN-2 TFA.[8]

Materials:

e Recombinant human FAP enzyme

o FAP substrate (e.g., Z-Gly-Pro-AMC)

e Assay buffer (e.g., 50 mM Tris-HCI, pH 7.5)

e FAP-IN-2 TFA stock solution

o 96-well black microplate

o Fluorometric plate reader

Protocol:

o Prepare serial dilutions of FAP-IN-2 TFA in assay buffer.
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 In a 96-well black microplate, add the FAP-IN-2 TFA dilutions.

e Add the recombinant human FAP enzyme to each well (except for the no-enzyme control).
 Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

e Initiate the reaction by adding the FAP substrate (Z-Gly-Pro-AMC) to all wells.

» Immediately measure the fluorescence (Excitation: ~380 nm, Emission: ~460 nm) at regular
intervals (e.g., every 2 minutes) for 30-60 minutes at 37°C.

e Calculate the rate of reaction for each inhibitor concentration.

» Plot the reaction rate against the inhibitor concentration and fit the data to a suitable model
to determine the 1C50 value.

4.3. In Vivo Tumor Imaging Protocol (Conceptual)

This is a conceptual protocol for using a radiolabeled version of FAP-IN-2 for in vivo imaging in
a tumor-bearing mouse model. This protocol requires specialized facilities and licenses for
handling radioactivity.

Materials:

Tumor-bearing mice (e.g., with xenografts of FAP-expressing tumors)

99mTc-labeled FAP-IN-2 TFA (requires radiolabeling expertise)

Anesthesia (e.g., isoflurane)

Small animal imaging system (e.g., SPECT/CT)
Protocol:
» Anesthetize the tumor-bearing mouse using isoflurane.

o Administer the 99mTc-labeled FAP-IN-2 TFA via intravenous injection (e.g., tail vein). The
exact dose will need to be optimized.
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e Acquire whole-body SPECT/CT images at various time points post-injection (e.g., 1, 4, and
24 hours) to assess the biodistribution and tumor uptake of the tracer.

o For blocking experiments to confirm target specificity, co-inject a high dose of unlabeled
FAP-IN-2 TFA with the radiolabeled tracer.

» Analyze the images to quantify the tracer uptake in the tumor and other organs.

Signaling Pathways and Experimental Workflows

5.1. FAP Signaling Pathway

FAP is implicated in several signaling pathways that promote tumor growth, invasion, and
metastasis. Its proteolytic activity can remodel the extracellular matrix (ECM), and it can also
have non-enzymatic functions through interactions with other cell surface proteins.[1][9] Key
pathways influenced by FAP include:

o PI3K/AKT Pathway: FAP expression has been shown to activate the PI3K/AKT pathway,
which is a central regulator of cell growth, proliferation, and survival.[9]

e Sonic Hedgehog (SHH) Pathway: In some cancer types, FAP can promote cell migration
through the SHH signaling pathway.[6]

o TGF-3 Signaling: Transforming growth factor-beta (TGF-P) is a key driver of fibroblast
activation and FAP expression.[10]
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Caption: FAP signaling pathways and the inhibitory action of FAP-IN-2 TFA.

5.2. Experimental Workflow for In Vitro FAP Inhibition

In Vitro FAP Inhibition Assay Workflow
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Caption: Workflow for determining the in vitro inhibitory activity of FAP-IN-2 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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